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Compound of Interest

Compound Name: JWH 080

Cat. No.: B158000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JWH-080, a potent synthetic cannabinoid. Given the limited toxicological data available for

JWH-080, a cautious approach is paramount. The following procedures are based on best

practices for handling potent, biologically active compounds and general guidance for synthetic

cannabinoids.

Personal Protective Equipment (PPE) and Handling
Due to its high affinity for cannabinoid receptors, JWH-080 should be treated as a highly potent

compound. All handling should be performed in a designated area, such as a certified chemical

fume hood, to minimize inhalation exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Double-gloving is

recommended, especially when handling pure

compounds or concentrated solutions.

Eye Protection

Safety glasses with side shields or chemical

splash goggles are mandatory to protect against

accidental splashes.

Body Protection

A fully buttoned lab coat should be worn to

protect skin and clothing. For larger quantities or

when there is a significant risk of splashing, a

chemically resistant apron over the lab coat is

advised.

Respiratory Protection

When handling the solid compound outside of a

fume hood or when aerosolization is possible, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Quantitative Data Summary
Specific lethal dose (LD50 or LC50) values for JWH-080 are not publicly available. However, in

vitro binding affinity data indicates high potency. The following table summarizes available data

for JWH-080 and related compounds to provide a comparative context for its biological activity

and potential toxicity. Researchers should note that the in vivo physiological and toxicological

characteristics of JWH-080 remain largely uncharacterized.[1]
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Compound
Receptor Binding Affinity
(Ki, nM)

Notes on Potential Toxicity

JWH-080 CB1: 5.6 nM, CB2: 2.2 nM[1]

High affinity for both CB1 and

CB2 receptors suggests high

potency. The toxicological

properties have not been fully

characterized.[1]

JWH-081 CB1: 1.2 nM[2]

A structurally related synthetic

cannabinoid. Studies in

rodents have shown it to be

very potent.[2] At a dose of 5

mg/kg in mice, JWH-081

induced traction and tremor,

and was associated with

neurotoxic effects, including

distorted nuclei in brain cells.

[3][4]

JWH-210
Not specified in the provided

results.

At a dose of 5 mg/kg in mice,

JWH-210 also induced traction

and tremor and was

associated with neurotoxic

effects similar to JWH-081.[3]

[4]

THC (Δ⁹-tetrahydrocannabinol)
Not specified in the provided

results.

The primary psychoactive

component of cannabis.

Synthetic cannabinoids like

JWH-080 are often more

potent than THC.[2]

Operational and Disposal Plans
Experimental Protocols:

All experimental procedures involving JWH-080 should be meticulously planned and

documented in a standard operating procedure (SOP). This SOP should include details on
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weighing, solubilizing, and administering the compound, as well as decontamination

procedures for equipment and work surfaces.

Chemical Spill Response Workflow:

In the event of a chemical spill, immediate and appropriate action is crucial to prevent exposure

and contamination. The following workflow outlines the necessary steps for responding to a

JWH-080 spill.

Chemical Spill Response Workflow for JWH-080.

Disposal Plan:

All waste contaminated with JWH-080, including unused compound, contaminated labware,

and personal protective equipment, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Guidance:

Segregation: Isolate all JWH-080 waste from other waste streams.[5]

Containment:

Solid Waste: Collect solid waste (e.g., contaminated gloves, paper towels, vials) in a

clearly labeled, durable, and sealable hazardous waste container.

Liquid Waste: Collect liquid waste in a compatible, leak-proof, and clearly labeled

hazardous waste container. Do not mix with incompatible waste streams.

Labeling: Label all waste containers with "Hazardous Waste" and list the chemical contents,

including "JWH-080".

Storage: Store waste containers in a designated and secure satellite accumulation area until

they are collected by the institution's Environmental Health and Safety (EHS) department.

Collection: Contact your institution's EHS department to arrange for the pickup and disposal

of the hazardous waste. Disposal of controlled substances may require a reverse distributor.

[6]
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For non-hazardous cannabinoid waste, the primary principle is to render it "unusable and

unrecognizable" before disposal, which typically involves mixing it with other waste materials.

[5] However, given the potency and lack of comprehensive safety data for JWH-080, it is

recommended to handle all waste as hazardous. Final disposal methods may include

incineration through a licensed facility.[5] Always consult with your institution's EHS for specific

guidance and to ensure compliance with local, state, and federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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